Cas no 933685-81-5 (2-(2-chloropyrimidin-5-yl)acetic acid)

• Product Name: 2-(2-chloropyrimidin-5-yl)acetic acid
• CAS No: 933685-81-5
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD09924941
• CID: 4720393
• PubChem ID: 55267811
• Update Time: 2024-10-26

2-(2-chloropyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyrimidine-5-acetic acid
• QUXDHXIGIYSSPG-UHFFFAOYSA-N
• 2-chloro-5-carboxymethylpyrimidine
• 2-(2-chloropyrimidin-5-yl)acetic acid
• 933685-81-5
• (2-chloropyrimidin-5-yl)acetic acid
• 2-(2-chloropyrimidin-5-yl)aceticacid
• EN300-150712
• 2-Chloro-5-pyrimidineacetic acid
• AKOS006314077
• D76258
• CS-0101950
• PS-18343
• SB57159
• MFCD09924941
• DB-392999
• SCHEMBL1404488

• MDL： MFCD09924941
• Inchi： 1S/C6H5ClN2O2/c7-6-8-2-4(3-9-6)1-5(10)11/h2-3H,1H2,(H,10,11)
• InChI Key： QUXDHXIGIYSSPG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CC(=O)O

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.6